2-[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]-4-methoxypyrimidine

• IUPAC Name: 2-[3-(3-bromopyridin-4-yl)oxypyrrolidin-1-yl]-4-methoxypyrimidine
• InChI: InChI=1S/C14H15BrN4O2/c1-20-13-3-6-17-14(18-13)19-7-4-10(9-19)21-12-2-5-16-8-11(12)15/h2-3,5-6,8,10H,4,7,9H2,1H3
• InChI Key: LRLOEXHOFPESIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC=C1)N2CCC(C2)OC3=C(C=NC=C3)Br
• Molecular Formula: C14H15BrN4O2
• Molecular Weight: 351.20 g/mol

Description

2-[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]-4-methoxypyrimidine is a chemical compound that has gained significant attention in the scientific research community. It is a pyrimidine derivative with potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]-4-methoxypyrimidine is not fully understood. However, it is believed to exert its effects by inhibiting the activity of specific enzymes, including protein kinases, which play a crucial role in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 2-[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]-4-methoxypyrimidine exhibits potent inhibitory activity against several enzymes, including protein kinases, which are involved in various cellular processes. This compound has also been found to exhibit anti-cancer properties and has shown promising results in preclinical studies.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]-4-methoxypyrimidine in lab experiments include its potent inhibitory activity against several enzymes, its potential anti-cancer properties, and its ease of synthesis. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]-4-methoxypyrimidine. These include further studies to understand its mechanism of action, its potential applications in drug discovery, and its toxicity profile. Additionally, research could focus on developing new derivatives of this compound with improved potency and selectivity against specific enzymes.

Synthesis Methods

The synthesis of 2-[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]-4-methoxypyrimidine involves the reaction of 3-bromopyridine-4-carboxylic acid with 1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid, followed by the addition of methoxyamine hydrochloride and sodium triacetoxyborohydride. The final product is obtained through purification using column chromatography.

Scientific Research Applications

2-[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]-4-methoxypyrimidine has been studied extensively for its potential applications in medicinal chemistry and drug discovery. It has been found to exhibit potent inhibitory activity against several enzymes, including protein kinases, which are involved in various cellular processes. This compound has also been investigated for its anti-cancer properties and has shown promising results in preclinical studies.